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Abstract
This technical guide addresses the current state of knowledge regarding the biological activity

of the unsaturated hydrocarbon 5-Undecene, 4-methyl-. Despite a comprehensive search of

scientific literature and chemical databases, there is a notable absence of specific data on the

biological effects, mechanisms of action, and toxicological profile of this compound. This

document summarizes the available chemical information for 5-Undecene, 4-methyl- and

provides a general overview of the biological activities of structurally related hydrocarbons. The

significant gap in the literature highlights a potential area for future research to elucidate the

pharmacological and toxicological properties of this specific molecule.

Introduction
5-Undecene, 4-methyl- is an organic compound classified as an unsaturated hydrocarbon. Its

chemical structure consists of an eleven-carbon chain (undecene) with a double bond at the

fifth carbon and a methyl group at the fourth carbon. The precise biological activity of this

specific isomer remains largely uninvestigated, with no dedicated studies found in the public

domain. This guide, therefore, aims to provide a foundational understanding based on its

chemical identity and the general properties of similar aliphatic hydrocarbons.
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A summary of the known identifiers and properties of 5-Undecene, 4-methyl- is presented

below. This information is aggregated from chemical databases such as PubChem.

Property Value Source

Molecular Formula C12H24 PubChem

Molecular Weight 168.32 g/mol PubChem

IUPAC Name 4-methylundec-5-ene PubChem

CAS Number 143185-91-5 PubChem[1]

Synonyms 5-Undecene, 4-methyl- PubChem[1]

Biological Activity: A Review of Available Data
A thorough search of scientific literature reveals a significant lack of specific data on the

biological activity of 5-Undecene, 4-methyl-. No in vitro or in vivo studies detailing its

pharmacological, toxicological, or pharmacokinetic properties have been published.

General Considerations for Aliphatic Hydrocarbons
In the absence of specific data, the potential biological activity of 5-Undecene, 4-methyl- can

be cautiously inferred from the general properties of similar aliphatic hydrocarbons. Generally,

non-aromatic hydrocarbons of this size are considered to have low systemic toxicity.[2] Their

primary effects are often related to their physical properties, such as their ability to disrupt cell

membranes at high concentrations.

Potential Areas of Investigation
Given the lack of data, several avenues of research could be pursued to characterize the

biological profile of 5-Undecene, 4-methyl-:

Cytotoxicity Assays: Initial screening using various cell lines (e.g., cancer cell lines, normal

cell lines) could determine if the compound exhibits any cytotoxic effects.

Antimicrobial Activity: Many hydrocarbons and related natural products exhibit antimicrobial

properties. Screening against a panel of bacteria and fungi could be a valuable first step.
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Enzyme Inhibition Assays: The compound could be tested for inhibitory activity against a

range of enzymes, particularly those involved in inflammatory or metabolic pathways.

In Vivo Toxicity Studies: Acute and chronic toxicity studies in animal models would be

necessary to determine the safety profile of the compound.

Experimental Protocols: A Proposed Framework
As no specific experimental protocols for 5-Undecene, 4-methyl- exist in the literature, this

section proposes a general workflow for initial biological characterization.

In Vitro Assessment In Vivo Evaluation

Compound Procurement & Purity Analysis

Cytotoxicity Screening (MTT/XTT Assay)

Antimicrobial Screening (MIC Assay)

Enzyme Inhibition Assays

Acute Toxicity Study (e.g., OECD 420)If cytotoxic Preliminary Efficacy Models

If active

If active

Pharmacokinetic Profiling (ADME)
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Caption: Proposed workflow for the initial biological evaluation of 5-Undecene, 4-methyl-.

Signaling Pathways: A Theoretical Perspective
Without any experimental data, it is not possible to create a diagram of a known signaling

pathway for 5-Undecene, 4-methyl-. Any such diagram would be purely speculative. Research

would first need to identify a biological effect, after which studies could be designed to elucidate

the underlying mechanism and associated signaling pathways.
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A hypothetical logical relationship for investigating a potential anti-inflammatory effect is

presented below.

Hypothetical Anti-inflammatory Investigation

Observe Anti-inflammatory Effect
(e.g., reduced cytokine release in vitro)

Investigate Key Inflammatory Pathways

NF-κB Pathway MAPK Pathway

Identify Molecular Target(s)
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Caption: Logical workflow for investigating a hypothetical anti-inflammatory effect.

Conclusion and Future Directions
The biological activity of 5-Undecene, 4-methyl- is a significant unknown in the field of

chemical biology. There is a complete absence of published data regarding its effects on

biological systems. The information presented in this guide is based on the general properties

of its chemical class. This represents a clear opportunity for original research. Future studies

should focus on a systematic screening of this compound to identify any potential cytotoxic,

antimicrobial, or other pharmacological activities. Such research would be the first step in

understanding the potential applications or risks associated with 5-Undecene, 4-methyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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